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Compound of Interest

Compound Name: 3'-Fluoroacetophenone

Cat. No.: B146931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3'-
Fluoroacetophenone, a key intermediate in the synthesis of various pharmaceuticals and

agrochemicals.[1] The information presented herein is intended to support research,

development, and quality control activities involving this compound.

Core Physical and Chemical Properties
3'-Fluoroacetophenone, with the CAS number 455-36-7, is an aromatic ketone characterized

by a fluorine atom at the meta-position of the acetophenone structure.[2] Its molecular formula

is C₈H₇FO, and it has a molecular weight of 138.14 g/mol .[3] At room temperature, it exists as

a colorless to light yellow or light orange clear liquid.

A summary of its key physical properties is presented in the table below for easy reference and

comparison.
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Property Value Reference(s)

Molecular Formula C₈H₇FO [1]

Molecular Weight 138.14 g/mol [3]

Appearance
Colorless to light yellow/orange

clear liquid

Melting Point -3 °C [1]

Boiling Point 81 °C at 9 mmHg

Density 1.126 g/mL at 25 °C [4]

Specific Gravity (20/20) 1.14

Refractive Index (n20/D) 1.509 [3]

Flash Point 80 °C (closed cup)

Solubility Slightly soluble in water. [1][5]

Vapor Pressure 0.27 mmHg at 25°C [5]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 3'-
Fluoroacetophenone are provided below. These are generalized methods standardly used for

organic compounds.

1. Determination of Melting Point

The melting point of a substance is the temperature at which it changes state from solid to

liquid. For a pure crystalline compound, the melting point is a sharp, characteristic value.[6]

Impurities tend to depress and broaden the melting point range.[6][7]

Methodology: Capillary Method

Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes (sealed at

one end), thermometer.[6]
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Procedure:

A small amount of finely powdered, dry 3'-Fluoroacetophenone is packed into a capillary

tube to a height of 1-2 cm.[8][9]

The capillary tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.[8]

The assembly is placed in a heating bath (e.g., liquid paraffin in a beaker or a dedicated

melting point apparatus).[8]

The sample is heated slowly and steadily, with the temperature being carefully monitored.

[6]

The temperature at which the first drop of liquid appears (t1) and the temperature at which

the entire sample becomes liquid (t2) are recorded.[9]

The melting point range is reported as t1-t2. For a pure compound, this range is typically

narrow (0.5-1.0°C).[6]

Precautions:

Ensure the sample is completely dry.

The heating rate should be slow (around 2°C per minute) near the expected melting point

to ensure accuracy.[6]

The thermometer must be calibrated.

2. Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.[10][11]

Methodology: Thiele Tube Method

Apparatus: Thiele tube, fusion tube, capillary tube (sealed at one end), thermometer, heating

source (e.g., Bunsen burner).[10][12]
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Procedure:

A few drops of 3'-Fluoroacetophenone are placed in a fusion tube.

A capillary tube, sealed at one end, is placed inside the fusion tube with the open end

submerged in the liquid.[10]

The fusion tube is attached to a thermometer and placed in a Thiele tube containing a

high-boiling point liquid (e.g., mineral oil).

The Thiele tube is heated gently and uniformly.[10]

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

Heating is stopped, and the apparatus is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as

the boiling point.[12]

Precautions:

The capillary tube must be properly sealed at one end.[13]

The thermometer bulb and the sample should be at the same level.[10]

The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

[11]

Visualizations
Logical Relationship: Synthesis of 3'-Fluoroacetophenone

One common method for the synthesis of aryl ketones like 3'-Fluoroacetophenone is the

Friedel-Crafts acylation reaction.[14] The following diagram illustrates a general synthetic route.
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Caption: A simplified diagram of the Friedel-Crafts acylation for the synthesis of 3'-
Fluoroacetophenone.

Experimental Workflow: Melting Point Determination

The following diagram outlines the key steps in determining the melting point of 3'-
Fluoroacetophenone using the capillary method.
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Caption: Workflow for the experimental determination of the melting point of 3'-
Fluoroacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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